molecular formula C13H17NO2 B7899985 1-(4-(Morpholinomethyl)phenyl)ethanone

1-(4-(Morpholinomethyl)phenyl)ethanone

Cat. No. B7899985
M. Wt: 219.28 g/mol
InChI Key: SHYZKDDYXJZONY-UHFFFAOYSA-N
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Description

1-(4-(Morpholinomethyl)phenyl)ethanone is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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properties

IUPAC Name

1-[4-(morpholin-4-ylmethyl)phenyl]ethanone
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InChI

InChI=1S/C13H17NO2/c1-11(15)13-4-2-12(3-5-13)10-14-6-8-16-9-7-14/h2-5H,6-10H2,1H3
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InChI Key

SHYZKDDYXJZONY-UHFFFAOYSA-N
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Canonical SMILES

CC(=O)C1=CC=C(C=C1)CN2CCOCC2
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Molecular Formula

C13H17NO2
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Molecular Weight

219.28 g/mol
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Product Name

1-(4-(Morpholinomethyl)phenyl)ethanone

Synthesis routes and methods I

Procedure details

4.7 g of 1,4-dihydro-2,6-dimethyl-3,5-pyridinecarboxylate and 1.3 g of scandium triflate were added to 2.75 g of 4-acetylbenzaldehyde (18.56 mmol), 1.7 ml of morpholine and 3 g of 4 Å molecular sieves in 100 ml of tetrahydrofuran under argon, and the mixture was heated to reflux for 3 hours. The mixture was concentrated. The residue was mixed with ethyl acetate and washed with sat. NaHCO3 solution and sat. NaCl solution. Drying and evaporation of the mixture resulted in a crude product which was purified by chromatography on silica gel (eluent: cyclohexane/ethyl acetate 40-80%). 1.85 g of a yellowish oil were obtained.
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Synthesis routes and methods II

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To a stirred suspension of 4-(morpholinomethyl)benzonitrile (preparation 5) (1.00 g, 5 mmol) in toluene (19 ml), 3M methyl magnesium bromide in ethyl ether (5 ml, 15 mmol) was added at room temperature under argon. The resulting suspension was refluxed for 4 h, allowed to reach room temperature and then cooled down to 0° C., acidified with 10% HCl and then heated to reflux for 1 h. The two phases were separated and the aqueous phase rinsed with ethyl acetate, then brought to pH 10 with NH4OH and extracted with DCM. The phases were separated and the organic phase was dried over MgSO4 and concentrated under reduced pressure. The crude product was purified by flash column chromatography using an 80 g silica gel cartridge and eluting with DCM (Solvent A) and MeOH (Solvent B) and the following gradient: 1 min hold 100% A followed by a 12 min ramp to 2.5% B and then 5 min hold at 2.5% B. The desired fractions were concentrated to dryness under vacuum to obtain the desired compound as a white solid (0.79 g, 3.6 mmol, Yield: 70%).
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Synthesis routes and methods III

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